N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C16H15ClN2O3/c1-11(20)18-12-6-8-13(9-7-12)19-16(21)10-22-15-5-3-2-4-14(15)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: JRCDXPDOCJMANQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide, also known as ACPA, is a synthetic compound that is widely used in scientific research. It is a potent and selective agonist of the cannabinoid receptor type 1 (CB1), which is a G protein-coupled receptor that is primarily found in the central nervous system. ACPA has been shown to have a variety of biochemical and physiological effects, and it is commonly used to study the endocannabinoid system and its role in various biological processes.

Mechanism of Action

N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide is a potent and selective agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. When N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide binds to the CB1 receptor, it activates a signaling cascade that leads to a variety of biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways. It has also been shown to have anti-inflammatory and immunomodulatory effects, and it may have potential therapeutic applications in the treatment of various diseases such as multiple sclerosis, epilepsy, and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to selectively activate the CB1 receptor without affecting other receptors or signaling pathways. However, one limitation of using N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide is that it may not accurately mimic the effects of endogenous cannabinoids, which are produced naturally by the body. Additionally, N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide may have off-target effects that could confound experimental results.

Future Directions

There are many future directions for research involving N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide. One area of interest is the development of new CB1 receptor agonists that have improved pharmacological properties and fewer off-target effects. Another area of interest is the investigation of the role of the endocannabinoid system in various disease states, and the potential therapeutic applications of CB1 receptor agonists in the treatment of these diseases. Finally, further research is needed to fully understand the biochemical and physiological effects of N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide, and its potential applications in a variety of fields.

Synthesis Methods

N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-aminophenylacetic acid with 2-chlorophenoxyacetyl chloride in the presence of a base such as triethylamine. The resulting product is then acetylated using acetic anhydride to yield N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-(2-chlorophenoxy)acetamide is widely used in scientific research to study the endocannabinoid system and its role in various biological processes. It is commonly used as a tool to investigate the physiological and pharmacological effects of CB1 receptor activation, and it has been shown to have a variety of applications in fields such as neuroscience, pharmacology, and immunology.